3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C16H11ClO3
• Molecular Weight: 286.71 g/mol
• IUPAC Name: 3-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-2-hydroxycyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C16H11ClO3/c17-12-5-3-4-11(10-12)8-9-14(18)13-6-1-2-7-15(19)16(13)20/h1-10H,(H,19,20)/b9-8+
• InChI Key: AZEUZOUZYFVAMU-CMDGGOBGSA-N
• Isomeric SMILES: C1=CC(=C(C(=O)C=C1)O)C(=O)/C=C/C2=CC(=CC=C2)Cl
• SMILES: C1=CC(=C(C(=O)C=C1)O)C(=O)C=CC2=CC(=CC=C2)Cl

Description

3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one, also known as CLA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of chalcones, which are known for their diverse biological activities. CLA has been found to exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties.

Mechanism of Action

The exact mechanism of action of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is not fully understood. However, it has been proposed that 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one exerts its pharmacological effects by modulating various signaling pathways. For example, 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammatory responses. It has also been found to activate the p53 signaling pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases. 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has also been found to induce apoptosis in cancer cells and inhibit tumor growth. In addition, 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to scavenge free radicals and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one in lab experiments is its diverse pharmacological effects. 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties, making it a promising candidate for the development of new therapeutic agents. However, one of the limitations of using 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one research. One area of interest is the development of novel synthetic analogs of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one with improved pharmacological properties. Another area of interest is the investigation of the role of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one in the regulation of immune responses. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one and its potential applications in the treatment of various diseases.
Conclusion:
3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a promising compound that has been extensively studied for its potential therapeutic applications. It exhibits a range of pharmacological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. Although the exact mechanism of action of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is not fully understood, it is believed to modulate various signaling pathways. Further studies are needed to elucidate the exact mechanism of action of 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one and its potential applications in the treatment of various diseases.

Synthesis Methods

3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 3-chloroacetophenone with benzaldehyde in the presence of a base. The resulting product is then subjected to a Claisen-Schmidt condensation reaction with cycloheptanone to yield 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. Another method involves the reaction of 3-chloroacetophenone with 3-hydroxybenzaldehyde in the presence of a base, followed by a Claisen-Schmidt condensation reaction with cycloheptanone.

Scientific Research Applications

3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. In addition, 3-[3-(3-Chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to scavenge free radicals and protect against oxidative stress.